Cas no 2378502-01-1 (Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis-)

• Product Name: Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis-
• CAS No: 2378502-01-1
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 6390327
• PubChem ID: 145867420
• Update Time: 2025-05-19

Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine
• (1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine
• trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine
• 2361598-70-9
• Rel-(1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine
• (1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine
• 2375267-83-5
• starbld0046859
• 3-methoxy-3-(trifluoromethyl)cyclobutanamine
• EN300-7463591
• 2378502-01-1
• EN300-6498945
• EN300-7437522
• Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis-

• Inchi： 1S/C6H10F3NO/c1-11-5(6(7,8)9)2-4(10)3-5/h4H,2-3,10H2,1H3/t4-,5-
• InChI Key： JKHFLFWMZFEARR-URHBZAFASA-N
• SMILES： [C@@H]1(N)C[C@](OC)(C(F)(F)F)C1

Computed Properties

• Exact Mass: 169.07144843g/mol
• Monoisotopic Mass: 169.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 125.9±40.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Additional information on Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis-

Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- (CAS No. 2378502-01-1): A Comprehensive Overview

Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis-, identified by the CAS number 2378502-01-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of cycloalkylamines, characterized by a cyclic structure with amine functional groups. The presence of both a methoxy group and a trifluoromethyl group on the cyclobutane ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug design.

The structural features of Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- contribute to its potential applications in medicinal chemistry. The methoxy group introduces a polar moiety, enhancing solubility in polar solvents, while the trifluoromethyl group increases lipophilicity and metabolic stability. These properties are particularly advantageous in the development of bioactive molecules that require balance between hydrophilicity and lipophilicity for optimal pharmacokinetic profiles.

Recent studies have highlighted the importance of cycloalkylamine derivatives in the design of novel therapeutic agents. The cis-configuration of this compound is particularly intriguing due to its potential influence on biological activity. Computational modeling and molecular dynamics simulations have shown that the spatial arrangement of the substituents can significantly impact receptor binding affinity and metabolic pathways. This has led to increased interest in exploring its pharmacological potential.

In the realm of drug discovery, Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- has been investigated as a precursor for more complex molecules. Its structural framework allows for facile functionalization at multiple sites, enabling the synthesis of diverse derivatives with tailored biological activities. For instance, researchers have explored its utility in developing kinase inhibitors, where the trifluoromethyl group can enhance binding interactions with target proteins.

The compound's unique electronic properties make it a promising candidate for applications in materials science as well. The combination of electron-withdrawing and electron-donating groups creates a system that can exhibit interesting optoelectronic behaviors. This has sparked interest in its potential use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells.

From a synthetic chemistry perspective, Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- presents an intriguing challenge due to its strained cyclic structure. Despite this complexity, advances in synthetic methodologies have made it more accessible than previously thought. Catalytic hydrogenation and metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These developments have opened new avenues for exploring its synthetic utility.

The pharmaceutical industry has taken note of the potential of this compound. Several companies are currently engaged in evaluating its suitability for inclusion in clinical trials. Preliminary data suggest that derivatives of this compound may exhibit desirable pharmacological properties, including potent activity against certain disease targets. While further research is needed to fully elucidate its therapeutic potential, these early findings are promising.

The environmental impact of synthesizing and using Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- is also an area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to improve the biodegradability of related compounds to ensure their environmental safety.

In conclusion, Cyclobutanamine, 3-methoxy-3-(trifluoromethyl)-, cis- (CAS No. 2378502-01-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable building block for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.